Cas no 2229177-75-5 (5,5,5-trifluoro-2-methylpentanenitrile)

5,5,5-Trifluoro-2-methylpentanenitrile is a fluorinated nitrile compound characterized by its trifluoromethyl and methyl substituents on a pentane backbone. This structure imparts unique reactivity and stability, making it valuable in organic synthesis, particularly in the preparation of fluorinated intermediates. The presence of the nitrile group allows for further functionalization, while the trifluoromethyl group enhances lipophilicity and metabolic stability, which is advantageous in pharmaceutical and agrochemical applications. Its well-defined molecular structure ensures consistent performance in reactions such as nucleophilic substitutions or cyclizations. The compound is typically handled under standard laboratory conditions, though appropriate precautions should be taken due to its nitrile functionality.
5,5,5-trifluoro-2-methylpentanenitrile structure
2229177-75-5 structure
Product Name:5,5,5-trifluoro-2-methylpentanenitrile
CAS No:2229177-75-5
MF:C6H8F3N
MW:151.129631996155
CID:5931826
PubChem ID:88961247
Update Time:2025-11-02

5,5,5-trifluoro-2-methylpentanenitrile Chemical and Physical Properties

Names and Identifiers

    • 5,5,5-trifluoro-2-methylpentanenitrile
    • SCHEMBL12810377
    • QKOYAPVANJHDTE-UHFFFAOYSA-N
    • EN300-1953200
    • 2229177-75-5
    • Inchi: 1S/C6H8F3N/c1-5(4-10)2-3-6(7,8)9/h5H,2-3H2,1H3
    • InChI Key: QKOYAPVANJHDTE-UHFFFAOYSA-N
    • SMILES: FC(CCC(C#N)C)(F)F

Computed Properties

  • Exact Mass: 151.06088375g/mol
  • Monoisotopic Mass: 151.06088375g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 141
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 23.8Ų

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Additional information on 5,5,5-trifluoro-2-methylpentanenitrile

5,5,5-Trifluoro-2-methylpentanenitrile (CAS No. 2229177-75-5): Properties, Applications, and Market Insights

5,5,5-Trifluoro-2-methylpentanenitrile (CAS No. 2229177-75-5) is a specialized fluorinated nitrile compound that has garnered significant attention in the chemical and pharmaceutical industries. This unique molecule, characterized by its trifluoromethyl group and nitrile functionality, offers a range of applications due to its distinct chemical properties. In this comprehensive overview, we delve into its molecular structure, synthesis methods, industrial uses, and emerging trends in research.

The chemical structure of 5,5,5-trifluoro-2-methylpentanenitrile features a five-carbon backbone with a methyl group at the second position and a trifluoromethyl group at the terminal carbon. This arrangement imparts unique electronic and steric properties, making it valuable for organic synthesis and material science. Researchers have explored its potential as a building block for pharmaceutical intermediates, particularly in the development of fluoro-containing drugs, which are increasingly sought after for their enhanced metabolic stability and bioavailability.

Recent studies highlight the growing demand for fluorinated compounds like 5,5,5-trifluoro-2-methylpentanenitrile in the agrochemical sector. The compound's ability to act as a precursor for herbicides and pesticides has positioned it as a key player in sustainable agriculture. Additionally, its applications in liquid crystal materials and electronic coatings have sparked interest in the materials science community, particularly for advanced display technologies.

From a synthetic perspective, 5,5,5-trifluoro-2-methylpentanenitrile can be prepared through several routes, including the nucleophilic substitution of halogenated precursors or the hydrocyanation of corresponding alkenes. The choice of synthesis method often depends on factors such as yield, purity requirements, and scalability for industrial production. Recent advancements in green chemistry have also led to more environmentally friendly protocols for its synthesis, aligning with global sustainability goals.

The market for 5,5,5-trifluoro-2-methylpentanenitrile has shown steady growth, driven by increasing demand from the pharmaceutical and agrochemical sectors. Market analysts project continued expansion, particularly in Asia-Pacific regions where chemical innovation is rapidly advancing. Quality control remains paramount, with manufacturers implementing rigorous analytical techniques such as GC-MS and NMR spectroscopy to ensure product consistency.

In the context of current research trends, 5,5,5-trifluoro-2-methylpentanenitrile has emerged as a subject of interest in medicinal chemistry. Its structural features make it a promising candidate for the development of novel CNS-active compounds and anticancer agents. Researchers are particularly intrigued by its potential in addressing drug resistance challenges, a hot topic in contemporary pharmaceutical research.

Storage and handling of 5,5,5-trifluoro-2-methylpentanenitrile require standard laboratory precautions for nitrile compounds. While not classified as highly hazardous, proper ventilation and personal protective equipment are recommended during manipulation. The compound typically exhibits good stability under recommended storage conditions, making it convenient for industrial applications.

Looking ahead, the future of 5,5,5-trifluoro-2-methylpentanenitrile appears promising, with potential applications expanding into renewable energy technologies and advanced materials. Its unique combination of fluorine and nitrile functionalities continues to inspire innovation across multiple scientific disciplines, cementing its position as a valuable compound in modern chemistry.

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